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Compound Name: D-Galactose-d

Cat. No.: B583695 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step safety and logistical

information for handling D-Galactose, focusing on personal protective equipment (PPE),

operational plans, and disposal protocols to foster a culture of safety and build trust in

laboratory practices. While D-Galactose is not classified as a hazardous substance according

to the Globally Harmonized System (GHS), prudent laboratory practices should always be

observed.[1][2]

Personal Protective Equipment (PPE) and Exposure
Controls
While D-Galactose does not have any listed harmful effects when used and handled according

to specifications, adopting a proactive approach to safety is crucial.[1] The following PPE and

engineering controls are recommended to minimize exposure and ensure a safe handling

process.

Engineering Controls:

Ventilation: Use in a well-ventilated area. Local exhaust ventilation or process enclosures

may be used to control airborne levels.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b583695?utm_src=pdf-interest
https://cdn.caymanchem.com/cdn/msds/20890m.pdf
https://www.flinnsci.com/sds_361-d-galactose/sds_361/
https://cdn.caymanchem.com/cdn/msds/20890m.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Galactose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Galactose.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Stations: Emergency eye wash fountains and safety showers should be readily

available in the immediate vicinity of where D-Galactose is being handled.[3]

Personal Protective Equipment:

Eye Protection: Safety glasses are recommended to prevent eye contact with the powder.[4]

Hand Protection: Compatible chemical-resistant gloves should be worn.[4] The selection of

glove material should be based on penetration times and rates of diffusion.[3]

Respiratory Protection: If high concentrations of dust are present or if aerosol or mist is

formed, a NIOSH-approved respirator is advised.[3][4]

Skin and Body Protection: A lab coat should be worn to prevent skin contact.[4]

Contaminated clothing should be removed immediately and washed before reuse.[3][4]

Exposure Control Specification Purpose

Engineering Controls Local Exhaust Ventilation To control airborne dust levels.

Emergency Eyewash Stations

& Showers

For immediate

decontamination in case of

accidental exposure.

Personal Protective Equipment Safety Glasses
To protect eyes from dust

particles.

Chemical-Resistant Gloves To prevent skin contact.

NIOSH-Approved Respirator

For use in high dust

concentrations or when

aerosols are generated.

Lab Coat
To protect skin and personal

clothing.
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Handling Procedures:

Avoid Dust Generation: Minimize the creation and accumulation of dust.[3] Fine dust

dispersed in the air can be a potential explosion hazard in the presence of an ignition source.

[3]

Good Hygiene Practices: Do not eat, drink, or smoke when handling D-Galactose.[3][5]

Always wash hands thoroughly with soap and water after handling and before breaks.[3][5]

Container Management: Keep containers securely sealed when not in use and protect them

from physical damage.[5]

Storage Procedures:

Store in a cool, dry, well-ventilated area.[5][6] The recommended storage temperature is 15–

25 °C.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, or

bases.[3][5]

Keep containers in their original packaging.[5]

Disposal Plan:

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[5]

If the material is unused and uncontaminated, recycling may be an option.[5] Consult the

manufacturer or local waste management authority for recycling options.[5]

Do not allow wash water from cleaning equipment to enter drains.[5] Collect all wash water

for appropriate treatment and disposal.[5]

Emergency Protocols
First Aid Measures:
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In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[6] If irritation persists, seek medical

attention.[3]

In case of skin contact: Wash the affected area with soap and water.[3]

If inhaled: Move the exposed individual to fresh air.[3] If breathing is difficult, provide oxygen.

[3]

If swallowed: Rinse the mouth with water.[3] Do not induce vomiting.[3] If symptoms persist,

consult a doctor.[1]

Fire Fighting Measures:

D-Galactose is a nonflammable solid.[2][6]

In the event of a fire, use a tri-class dry chemical fire extinguisher, foam, or dry chemical.[2]

[6]

Firefighters should wear full protective gear and a self-contained breathing apparatus

(SCBA).[6]

Accidental Release Measures:

Isolate the Area: Deny entry to unnecessary and unprotected personnel.[6]

Clean-up: Sweep up the spilled material using dry clean-up procedures to avoid generating

dust.[5] Consider using an explosion-proof vacuum for cleanup.[5]

Containment: Place the spilled material into a clean, dry, labeled, and sealable container for

disposal.[5][6]

Decontamination: Wash the spill area after the material has been collected.[6]
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Caption: Workflow for the safe handling and disposal of D-Galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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